N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C19H17N3O2/c23-19(14-5-3-6-16(11-14)22-10-4-9-21-22)20-12-15-13-24-18-8-2-1-7-17(15)18/h1-11,15H,12-13H2,(H,20,23)
• InChI Key: DAUFEPRMKAYYRP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CNC(=O)C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide” is a chemical compound that belongs to the benzofuran family. Benzofuran compounds are ubiquitous in nature and have a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of this compound involves a Claisen–Smichdt-type condensation reaction. This reaction is a key step in the synthesis of isoindolo[2,1-a]quinoline derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Claisen–Smichdt-type condensation reaction. This reaction is used to obtain different derivatives belonging to the isoindolo[2,1-a]quinoline family.

Scientific Research Applications

Antagonists for Histamine Receptors

. These receptors are traditional G protein-coupled receptors of extensive therapeutic interest. .

Anti-inflammatory Potential

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Anti-tumor Activity

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Antibacterial Activity

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Anti-oxidative Activity

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Anti-viral Activity

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Future Directions

The future research directions could involve further exploration of the biological activities of this compound and its derivatives. The unique structural features of benzofuran and its wide array of biological activities make it a promising scaffold for designing new drugs.